![molecular formula C3CeF9O9S3 B6593674 Cerium(III) Trifluoromethanesulfonate CAS No. 698999-65-4](/img/structure/B6593674.png)
Cerium(III) Trifluoromethanesulfonate
Overview
Description
Cerium(III) Trifluoromethanesulfonate is a cerium salt of Trifluoromethanesulfonic acid . It is used as a catalyst for esterification .
Synthesis Analysis
This compound is used as an intermediate for organic synthesis and pharmaceuticals . It is also used as a precursor for the preparation of other cerium salts .Molecular Structure Analysis
The molecular formula of this compound is C3CeF9O9S3 . The InChI Key is PHSMPGGNMIPKTH-UHFFFAOYSA-K .Chemical Reactions Analysis
This compound is used as a catalyst for esterification . It acts as a Lewis acid and is used in Friedel-Crafts alkylation and acylation reactions in organic synthesis .Physical And Chemical Properties Analysis
This compound appears as a white to off-white powder . It is soluble in water . The compound is hygroscopic and should be stored away from water/moisture .Scientific Research Applications
1. Catalytic Applications
Cerium(III) trifluoromethanesulfonate serves as an effective catalyst in various chemical reactions. For example, it has been used as a catalyst in the acetylation of alcohols, demonstrating versatility and efficiency for a wide range of alcohols without isomerisation of chiral centres (Dalpozzo et al., 2003). Additionally, it catalyzes the Biginelli and solvent-free esterification reactions, showing stability and reusability, thus offering insights into its potential for organic transformations (Qiu et al., 2014).
2. Synthesis and Structural Studies
This compound is utilized in the synthesis of various cerium-based compounds. A study demonstrates its use in synthesizing a mononuclear cerium(III) complex with antibacterial activity, highlighting its role in creating new chemical structures with potential biological applications (Sang et al., 2017).
3. Redox Chemistry and Electrochemical Applications
This compound plays a significant role in redox chemistry. Its redox characteristics are explored in studies, such as its use in mediated electrochemical oxidation and as part of electrochemical cells. These studies shed light on its potential for electrochemical applications, including its role in oxidation processes and redox flow batteries (Raju & Basha, 2005); (Leung et al., 2011).
4. Analytical and Separation Techniques
The compound finds applications in analytical chemistry, particularly in spectrofluorimetric analysis and separation techniques. It has been used for the determination of ions such as cerium(III) and cerium(IV), illustrating its usefulness in analytical methodologies (Kirkbright et al., 1966); (Gras et al., 2017).
Mechanism of Action
Target of Action
Cerium(III) Trifluoromethanesulfonate, also known as Cerium triflate, is primarily used as a catalyst in organic synthesis . Its primary targets are organic compounds, specifically epoxides .
Mode of Action
This compound acts as an efficient catalyst for the ring opening of epoxides . It provides high regio- and stereoselectivity, meaning it can control the direction and configuration of the reaction .
Result of Action
The primary result of this compound’s action is the transformation of organic compounds. It enables the efficient ring opening of epoxides, providing high regio- and stereoselectivity .
Action Environment
This compound is hygroscopic, meaning it readily absorbs moisture from the environment . This property, along with other environmental factors such as temperature and pH, could influence its action, efficacy, and stability. It’s recommended to store it away from water/moisture, in a cool, dry, and well-ventilated place .
Safety and Hazards
Cerium(III) Trifluoromethanesulfonate may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be used .
properties
IUPAC Name |
cerium(3+);trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CHF3O3S.Ce/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHSMPGGNMIPKTH-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Ce+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3CeF9O9S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40370052 | |
Record name | Cerium(III) Triflate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
587.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76089-77-5 | |
Record name | Cerium(III) Triflate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cerium(III) Trifluoromethanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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